2-oxo-N-(4-(3-oxo-3-((1-phenylethyl)amino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-[4-[3-oxo-3-(1-phenylethylamino)propyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H20N4O3S/c1-13(14-6-3-2-4-7-14)22-17(25)10-9-15-12-28-20(23-15)24-19(27)16-8-5-11-21-18(16)26/h2-8,11-13H,9-10H2,1H3,(H,21,26)(H,22,25)(H,23,24,27)
• InChI Key: UFAWBLFUMWEVTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

2-oxo-N-(4-(3-oxo-3-((1-phenylethyl)amino)propyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Utility in Heterocyclic Synthesis

Research has demonstrated the utility of related compounds in the synthesis of novel heterocyclic derivatives. For instance, enaminonitriles have been utilized to synthesize a range of heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives, showcasing their versatility in generating bioactive molecules (A. Fadda et al., 2012).

Potential Antibacterial Agents

Novel analogs of heterocyclic compounds have been designed, synthesized, and evaluated for antibacterial activity. Studies on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones indicated promising antibacterial properties, especially against Staphylococcus aureus and Bacillus subtilis, suggesting potential applications in developing new antibacterial agents (M. Palkar et al., 2017).

Applications in Organic Synthesis

The synthesis of thiazolo[3,2-a]pyridines and related heterocyclic systems has been explored, indicating the potential of these compounds in creating complex organic molecules with potential applications ranging from medicinal chemistry to materials science (M S al-Thebeiti, 2000).

Antimicrobial and Antitubercular Activities

Further research into the synthesis and biological evaluation of heterocyclic compounds, including coumarin derivatives containing a thiazolidin-4-one ring, has highlighted their potential antimicrobial properties. Such studies contribute to the ongoing search for new therapeutic agents capable of combating microbial infections and tuberculosis (C. K. Ramaganesh et al., 2010).